Cas no 1245772-68-2 (4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole)
1245772-68-2 structure
Product Name:4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole
CAS No:1245772-68-2
MF:C6H6BrF3N2
MW:243.024450778961
MDL:MFCD15976413
CID:3042460
PubChem ID:50896586
Update Time:2025-04-21
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole
- DTXSID501235039
- 1245772-68-2
- MFCD15976413
- DPIASTGKYPRSIE-UHFFFAOYSA-N
- SCHEMBL17066899
- VZB77268
- AKOS005169287
- 4-BROMO-1-ETHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
- 1H-Pyrazole, 4-bromo-1-ethyl-3-(trifluoromethyl)-
- STL584304
- EN300-232456
-
- MDL： MFCD15976413
- Inchi： 1S/C6H6BrF3N2/c1-2-12-3-4(7)5(11-12)6(8,9)10/h3H,2H2,1H3
- InChI Key： DPIASTGKYPRSIE-UHFFFAOYSA-N
- SMILES： BrC1=CN(CC)N=C1C(F)(F)F
Computed Properties
- Exact Mass: 241.96665Da
- Monoisotopic Mass: 241.96665Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.8Ų
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B679263-100mg |
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole |
1245772-68-2 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B679263-250mg |
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole |
1245772-68-2 | 250mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B679263-500mg |
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole |
1245772-68-2 | 500mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B679263-1g |
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole |
1245772-68-2 | 1g |
$ 207.00 | 2023-04-18 | ||
| Chemenu | CM318024-5g |
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole |
1245772-68-2 | 95% | 5g |
$320 | 2021-08-18 | |
| Chemenu | CM318024-10g |
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole |
1245772-68-2 | 95% | 10g |
$533 | 2021-08-18 | |
| Apollo Scientific | PC901838-1g |
4-Bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole |
1245772-68-2 | 1g |
£24.00 | 2025-08-07 | ||
| Apollo Scientific | PC901838-5g |
4-Bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole |
1245772-68-2 | 5g |
£96.00 | 2025-08-07 | ||
| abcr | AB502145-250 mg |
4-Bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole |
1245772-68-2 | 250MG |
€171.40 | 2022-03-01 | ||
| abcr | AB502145-1 g |
4-Bromo-1-ethyl-3-(trifluoromethyl)-1H-pyrazole |
1245772-68-2 | 1g |
€195.90 | 2022-03-01 |
4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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